Cas no 1172024-69-9 (4-chloro-1-methyl-1H-pyrazole-5-carbonitrile)

4-Chloro-1-methyl-1H-pyrazole-5-carbonitrile is a versatile heterocyclic compound featuring a chlorinated pyrazole core with a nitrile functional group. Its molecular structure (C₅H₄ClN₃) makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and fine chemicals. The chloro and nitrile substituents enhance reactivity, enabling selective modifications such as nucleophilic substitutions or cyclization reactions. This compound exhibits high purity and stability under standard conditions, ensuring consistent performance in synthetic applications. Its utility in constructing complex molecular frameworks underscores its importance in medicinal chemistry and crop protection research. Proper handling and storage are recommended due to its potential sensitivity to moisture and strong bases.

4-chloro-1-methyl-1H-pyrazole-5-carbonitrile structure

1172024-69-9 structure

Product Name:4-chloro-1-methyl-1H-pyrazole-5-carbonitrile

CAS No:1172024-69-9

MF:C₅H₄ClN₃

MW:141.558359146118

MDL:MFCD13370132

CID:5176887

PubChem ID:18936030

Update Time:2025-05-27

4-chloro-1-methyl-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-chloro-1-methyl-1H-pyrazole-5-carbonitrile
- STK510036
- AT32847
- 4-chloro-2-methylpyrazole-3-carbonitrile
- 4-Chloro-2-methyl-2H-pyrazole-3-carbonitrile
- 1H-Pyrazole-5-carbonitrile, 4-chloro-1-methyl-
- 4-chloro-2-methyl-pyrazole-3-carbonitrile
- AKOS005456065
- 1172024-69-9
- CS-0339080
- MDL： MFCD13370132
- Inchi： 1S/C5H4ClN3/c1-9-5(2-7)4(6)3-8-9/h3H,1H3
- InChI Key： FBMAFRIJNWALQP-UHFFFAOYSA-N
- SMILES： ClC1C=NN(C)C=1C#N

Computed Properties

Exact Mass: 141.0093748g/mol
Monoisotopic Mass: 141.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 41.6

4-chloro-1-methyl-1H-pyrazole-5-carbonitrile Pricemore >>

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